Argipressin, beta-mercapto-beta, beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-lysnh2(9)-

Specification

• CAS No.: 135484-51-4
• Molecular Formula: C56H83N15O12S2
• Molecular Weight: 1222.5 g/mol
• IUPAC Name: (2S)-N-[(2S)-4-amino-1-[[(2R)-1-[(2S)-2-[[(2S)-5-(diaminomethylideneamino)-1-[[(2S)-1,6-diamino-1-oxohexan-2-yl]amino]-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxo-3-sulfanylidenepropan-2-yl]amino]-1,4-dioxobutan-2-yl]-2-[[(2S)-2-[[(2S)-3-(4-methoxyphenyl)-2-[[2-(1-sulfanylcyclohexyl)acetyl]amino]propanoyl]amino]-3-phenylpropanoyl]amino]pentanediamide
• Standard InChI: InChI=1S/C56H83N15O12S2/c1-83-35-19-17-34(18-20-35)29-39(64-46(74)31-56(85)23-7-3-8-24-56)50(78)68-40(28-33-12-4-2-5-13-33)51(79)66-38(21-22-44(58)72)49(77)69-41(30-45(59)73)52(80)70-42(32-84)54(82)71-27-11-16-43(71)53(81)67-37(15-10-26-63-55(61)62)48(76)65-36(47(60)75)14-6-9-25-57/h2,4-5,12-13,17-20,32,36-43,85H,3,6-11,14-16,21-31,57H2,1H3,(H2,58,72)(H2,59,73)(H2,60,75)(H,64,74)(H,65,76)(H,66,79)(H,67,81)(H,68,78)(H,69,77)(H,70,80)(H4,61,62,63)/t36-,37-,38-,39-,40-,41-,42-,43-/m0/s1
• Standard InChI Key: BNRRGFIABYAUHP-AQJXLSMYSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C[C@@H](C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](C=S)C(=O)N3CCC[C@H]3C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCCN)C(=O)N)NC(=O)CC4(CCCCC4)S
• SMILES: COC1=CC=C(C=C1)CC(C(=O)NC(CC2=CC=CC=C2)C(=O)NC(CCC(=O)N)C(=O)NC(CC(=O)N)C(=O)NC(C=S)C(=O)N3CCCC3C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCCN)C(=O)N)NC(=O)CC4(CCCCC4)S
• Canonical SMILES: COC1=CC=C(C=C1)CC(C(=O)NC(CC2=CC=CC=C2)C(=O)NC(CCC(=O)N)C(=O)NC(CC(=O)N)C(=O)NC(C=S)C(=O)N3CCCC3C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCCN)C(=O)N)NC(=O)CC4(CCCCC4)S

Introduction

Chemical Identity and Properties

Argipressin, beta-mercapto-beta, beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-lysnh2(9)- is characterized by specific chemical identifiers and physical properties that distinguish it from other vasopressin analogs.

Chemical Identifiers

Identifier Type	Value
CAS Registry Number	135484-51-4
Molecular Formula	C56H83N15O12S2
Molecular Weight	1222.5 g/mol
Physical Appearance	White fine powder

The CAS number 135484-51-4 specifically identifies this particular analog, distinguishing it from other vasopressin-derived compounds.

Structural Characteristics

The compound features a complex peptidic structure with several key modifications to the natural argipressin backbone:

• Substitution at position 1 with beta-mercapto-beta, beta-cyclopentamethylenepropionic acid

• O-methylation of tyrosine at position 2

• Replacement of the C-terminal glycinamide with lysinamide at position 9

These modifications create a distinct three-dimensional conformation that influences the compound's receptor binding properties and metabolic stability. The incorporation of a cyclized amino acid derivative at position 1 typically enhances resistance to enzymatic degradation, while the O-methylation of tyrosine can alter binding affinity for specific receptor subtypes.

Synonyms and Alternative Nomenclature

This compound is also known by several alternative names in scientific literature and commercial catalogs:

• Vasopressin, 1-(1-mercaptocyclohexaneacetic acid)-2-(O-methyl-L-tyrosine)-8-L-arginine-9-L-lysinamide

• 7,8-Dithia-11,14,17,20,23-pentaazaspiro[5.19]pentacosane, cyclic peptide derivative

Synthesis and Production

The synthesis of Argipressin, beta-mercapto-beta, beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-lysnh2(9)- typically employs solid-phase peptide synthesis methods, which allow for precise control over the amino acid sequence and specific modifications.

General Synthetic Approach

The production of this compound likely follows established protocols for modified peptide synthesis, including:

• Sequential assembly of the peptide chain on a solid support

• Incorporation of modified amino acids at specific positions

• Formation of disulfide bridges

• Cleavage from the solid support

• Purification through chromatographic techniques

The resulting product is typically achieved with high purity (99% assay) as indicated in commercial specifications.

Biological Activity and Pharmacological Properties

As a synthetic vasopressin analog, this compound likely exhibits distinctive pharmacological properties that differ from natural argipressin.

Metabolic Stability

The structural modifications present in this compound, particularly the beta-mercapto-beta, beta-cyclopentamethylenepropionic acid substitution at position 1, are likely designed to enhance resistance to enzymatic degradation. Such modifications typically extend the compound's half-life in biological systems compared to natural argipressin, which has a relatively short duration of action.

Physical and Chemical Characterization

The physical and chemical properties of Argipressin, beta-mercapto-beta, beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-lysnh2(9)- influence its handling, storage, and practical applications in research settings.

Comparative Analysis with Related Compounds

Understanding this compound in context requires comparison with related vasopressin analogs and the parent compound.

Comparison with Natural Argipressin

Natural argipressin (CAS: 113-79-1) has a molecular formula of C46H65N15O12S2 and a molecular weight of 1084.2 g/mol. By comparison, the modified analog has a higher molecular weight (1222.5 g/mol) and a different molecular formula (C56H83N15O12S2), reflecting the structural modifications that distinguish it from the natural hormone.

The natural compound functions primarily as an antidiuretic hormone regulating extracellular fluid volume, with additional vasoconstrictor properties. The modified analog likely exhibits an altered pharmacological profile due to its structural modifications.

Comparison with Other Vasopressin Analogs

Another related analog, d(CH2)5-DAVP (CAS: 73168-23-7), features a mercapto-beta,beta-cyclopentamethylenepropionic acid modification at position 1 but differs in other substitutions. This compound has a molecular formula of C51H72N14O12S2 and a molecular weight of 1137.3 g/mol, indicating a different set of modifications compared to the compound that is the focus of this article.

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)
Natural Argipressin	113-79-1	C46H65N15O12S2	1084.2
d(CH2)5-DAVP	73168-23-7	C51H72N14O12S2	1137.3
Argipressin, beta-mercapto-beta, beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-lysnh2(9)-	135484-51-4	C56H83N15O12S2	1222.5

This comparison highlights the systematic structural variations introduced into the argipressin scaffold to create analogs with distinct properties.